Cas no 69699-83-8 (Dibenzo-p-dioxin-d8)

• Product Name: Dibenzo-p-dioxin-d8
• CAS No: 69699-83-8
• MF: C₁₂H₈O₂
• MW: 192.240016937256
• CID: 502630
• PubChem ID: 90474999
• Update Time: 2025-04-19

Dibenzo-p-dioxin-d8 Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin-1,2,3,4,6,7,8,9-d8(9CI)
• Dibenzo-p-dioxin-d8
• [1,2,3,4,6,7,8,9-2H]-Dibenzo-p-dioxin
• < 1,2,3,4,6,7,8,9-2H> -Dibenzo-p-dioxin
• 1,4,2-Dithiazol-3-amine, N-(3,4-dichlorophenyl)-, 1,1-dioxide
• CTK2E1979
• Dibenzo-p-dioxin-d850µg
• F90727
• HY-W094748S
• CS-0564719
• Dibenzo[b,e][1,4]dioxin-d8
• 69699-83-8

• Inchi： 1S/C12H8O2/c1-2-6-10-9(5-1)13-11-7-3-4-8-12(11)14-10/h1-8H/i1D,2D,3D,4D,5D,6D,7D,8D
• InChI Key： NFBOHOGPQUYFRF-PGRXLJNUSA-N
• SMILES： O1C2C([2H])=C([2H])C([2H])=C([2H])C=2OC2C([2H])=C([2H])C([2H])=C([2H])C1=2

Computed Properties

• Exact Mass: 192.103
• Monoisotopic Mass: 192.103
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 1.298
• Boiling Point: 278.46 °C at 760 mmHg
• Flash Point: 115.747 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins